Cas no 2092502-78-6 ((2-amino-4-chlorophenyl)(imino)methyl-lambda6-sulfanone)

• Product Name: (2-amino-4-chlorophenyl)(imino)methyl-lambda6-sulfanone
• CAS No: 2092502-78-6
• MF: C₇H₉ClN₂OS
• MW: 204.677159070969
• MDL: MFCD30625757
• CID: 5238956
• PubChem ID: 131409783
• Update Time: 2025-07-23

(2-amino-4-chlorophenyl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• (2-amino-4-chlorophenyl)(imino)methyl-lambda6- sulfanone
• (2-amino-4-chlorophenyl)(imino)methyl-lambda6-sulfanone

• MDL： MFCD30625757
• Inchi： 1S/C7H9ClN2OS/c1-12(10,11)7-3-2-5(8)4-6(7)9/h2-4,10H,9H2,1H3
• InChI Key： CVAXOOHBFKGEAR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(Cl)=CC=1N)(=O)(=N)C

Additional information on (2-amino-4-chlorophenyl)(imino)methyl-lambda6-sulfanone

Comprehensive Overview of (2-amino-4-chlorophenyl)(imino)methyl-lambda6-sulfanone (CAS No. 2092502-78-6)

The compound (2-amino-4-chlorophenyl)(imino)methyl-lambda6-sulfanone (CAS No. 2092502-78-6) is a specialized sulfone derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. Its lambda6-sulfanone moiety, combined with the 2-amino-4-chlorophenyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for high-purity intermediates like 2092502-78-6 has surged, driven by advancements in precision medicine and targeted therapies. This compound's imino-methyl functional group offers reactivity that is exploitable in catalyzed cross-coupling reactions, a hot topic in organic synthesis. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize such derivatives to optimize molecular efficacy while minimizing side effects.

From an industrial perspective, (2-amino-4-chlorophenyl)(imino)methyl-lambda6-sulfanone is synthesized under controlled conditions to ensure low impurity profiles, a critical factor for regulatory compliance in Good Manufacturing Practice (GMP) settings. Analytical techniques like HPLC and LC-MS are routinely employed to validate its purity, addressing the growing consumer concern for traceability and quality assurance in chemical supply chains.

Environmental considerations also play a role in its adoption. The compound’s chlorophenyl segment has been studied for biodegradability under OECD guidelines, reflecting the industry’s shift toward eco-friendly chemicals. This aligns with global searches for safer alternatives in industrial solvents and reagents, a frequently queried topic in scientific databases and patent literature.

Furthermore, the rise of computational chemistry tools has enabled virtual screening of sulfone-based compounds, including CAS 2092502-78-6, to predict their binding affinities and metabolic stability. Such innovations cater to the AI-driven drug design trend, frequently searched by academia and startups alike. The compound’s synthon versatility further positions it as a candidate for fragment-based drug discovery (FBDD), a niche yet rapidly expanding field.

In summary, (2-amino-4-chlorophenyl)(imino)methyl-lambda6-sulfanone exemplifies the intersection of cutting-edge research and practical applications. Its relevance to life sciences, coupled with stringent quality benchmarks, ensures its prominence in both peer-reviewed journals and industrial workflows. As the scientific community continues to explore functionalized sulfones, this compound remains a focal point for innovation.